Cas no 946382-49-6 (N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2-oxo-2H-chromene-3-carboxamide
• CAS No: 946382-49-6
• MF: C₂₀H₁₅N₃O₄
• MW: 361.350804567337
• CID: 6397232
• PubChem ID: 44010019
• Update Time: 2025-05-20

N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2-oxo-2H-chromene-3-carboxamide
• F2073-0593
• N-(2,7-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-2-oxochromene-3-carboxamide
• AKOS024626446
• N-{2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-2-oxo-2H-chromene-3-carboxamide
• 946382-49-6
• N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C20H15N3O4/c1-11-7-8-16-21-12(2)17(19(25)23(16)10-11)22-18(24)14-9-13-5-3-4-6-15(13)27-20(14)26/h3-10H,1-2H3,(H,22,24)
• InChI Key： SXZOWWQWYHFWAB-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(NC1C(=O)N2C=C(C)C=CC2=NC=1C)=O

Computed Properties

• Exact Mass: 361.10625597g/mol
• Monoisotopic Mass: 361.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 891
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 88.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2-oxo-2H-chromene-3-carboxamide

N-{2,7-Dimethyl-4-Oxo-4H-Pyrido[1,2-a]Pyrimidin-3-Yl}-2-Oxo-2H-Chromene-3-Carboxamide: A Comprehensive Overview

The compound N-{2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-2-oxo-2H-chromene-3-carboxamide (CAS No. 946382-49-6) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structural features, which include a pyrido[1,2-a]pyrimidine core and a chromene moiety connected via a carboxamide linkage. The combination of these structural elements endows the molecule with distinctive chemical properties and functional characteristics.

Recent studies have highlighted the importance of pyrido[1,2-a]pyrimidine derivatives in medicinal chemistry due to their potential as bioactive agents. The presence of the chromene moiety further enhances the compound's versatility, as chromenes are known for their role in photochemical reactions and their ability to act as fluorescent probes. The carboxamide group in this molecule serves as a versatile functional group, enabling further chemical modifications and interactions with biological systems.

The synthesis of this compound involves a multi-step process that typically includes the preparation of the pyrido[1,2-a]pyrimidine core followed by the introduction of the chromene moiety. Researchers have employed various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the synthesis process. These advancements have not only improved the yield but also enhanced the purity of the final product, making it more suitable for advanced applications.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a fluorescent probe has been explored in bioimaging applications. The pyrido[1,2-a]pyrimidine core contributes to the molecule's stability under physiological conditions, while the chromene moiety enables fluorescence emission upon interaction with specific biological targets. This dual functionality makes it an attractive candidate for real-time monitoring of cellular processes.

Additionally, this compound has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. The mechanism of action involves interference with key cellular processes such as DNA replication and protein synthesis. These findings underscore its potential as a lead compound for drug development programs targeting cancer therapy.

The structural flexibility of this compound also makes it a valuable tool in materials science. Its ability to form self-assembled structures under specific conditions has been leveraged in the development of novel materials for optoelectronic applications. Researchers have explored its use in creating organic semiconductors and light-emitting diodes (LEDs), where its unique electronic properties contribute to enhanced device performance.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Initial assessments indicate that it undergoes rapid degradation under aerobic conditions, reducing its potential impact on ecosystems. This attribute is particularly important for applications where environmental sustainability is a key consideration.

In conclusion, N-{2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-2-oxo-2H-chromene-3-carboxamide represents a significant advancement in organic synthesis and materials science. Its unique structural features and versatile functional groups make it a valuable asset for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in both academic research and industrial innovation.